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Compound of Interest

Compound Name: Vermixocin A

CAS No.: 156966-02-8

Cat. No.: B2611803

Get Quote

Executive Summary
Vermixocin A (also known as Penicillide) is a bioactive secondary metabolite isolated from

Talaromyces vermiculatus (formerly Penicillium vermiculatum) and Penicillium simplicissimum.

[1] Structurally, it is a dibenzo[c,f][1,5]dioxocin-5-one, a class of compounds formed by the

oxidative dimerization of polyketide-derived monomers.

Identifying its BGC requires a targeted approach that moves beyond generic genome mining.

This guide details a self-validating workflow combining retrobiosynthetic logic, comparative

genomics, and CRISPR-Cas9 functional validation.

Retrobiosynthetic Logic & Cluster Prediction
Before sequencing, we must predict the genetic "signature" of the Vermixocin A cluster. The

structure dictates the enzymes required.

1.1 Structural Deconstruction
Vermixocin A is not a simple linear polyketide; it is a dimer. Its core scaffold suggests the

following biosynthetic steps:
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Monomer Synthesis: A Non-Reducing Polyketide Synthase (NR-PKS) assembles a

polyketide backbone (likely a pentaketide or hexaketide) from Acetyl-CoA and Malonyl-CoA

units. This cyclizes to form an aromatic intermediate (likely an isocoumarin or benzoic acid

derivative).

Tailoring (Monomer Stage):

Methylation: A Methyltransferase (MT) is required for the O-methylation (methoxy group)

and potentially C-methylation.

Prenylation (Optional/Variable): The side chain structure suggests a potential origin from a

fatty acid starter unit or prenylation, though PKS incorporation is more likely for the alkyl

chain.

Dimerization (The Key Signature): The formation of the seven-membered dioxocin ring

involves the oxidative coupling of two monomers. This is catalytically expensive and typically

requires a Cytochrome P450 monooxygenase (CYP) or a Fungal Laccase/Peroxidase.

1.2 Predicted Cluster Composition
Therefore, the candidate BGC must contain:

Core Gene: 1x NR-PKS (likely with a Starter Unit Acyltransferase (SAT) domain if the side

chain is distinct).

Tailoring Genes: 1-2x Methyltransferases (O-MT/C-MT).

Dimerizing Enzyme: 1x Cytochrome P450 (CYP) or Laccase.

Transporter: 1x MFS or ABC transporter (for export/resistance).

Regulator: 1x Transcription Factor (Zn2Cys6).

Computational Mining Strategy
This protocol assumes the availability of a high-quality Whole Genome Sequence (WGS) of the

producing fungus (Talaromyces vermiculatus).
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Step 1: Genome Assembly & Annotation
Sequencing: PacBio HiFi or Nanopore (long reads) is mandatory to resolve repetitive PKS

regions. Illumina short reads should be used for error correction (polishing).

Assembly: Use Canu or Flye for de novo assembly.

Annotation: Use FungalSMASH (antiSMASH fungal version) for BGC prediction.

Step 2: The "Dimer-Filter" Algorithm
Standard antiSMASH output will yield 30-60 PKS clusters. To isolate the Vermixocin cluster,

apply this filtration logic:

Filter for NR-PKS: Discard Reducing PKS (HR-PKS) clusters (associated with linear toxins

like fumonisins). Vermixocin requires an aromatic core (NR-PKS).

Search for Oxidative Enzymes: Prioritize NR-PKS clusters that are immediately adjacent

(within 10kb) to a Cytochrome P450 or Laccase. This is the "dimerization signature."

Exclude Knowns: Filter out clusters with >80% homology to known melanin, ochratoxin, or

citrinin clusters.

Experimental Validation Framework
Once 2-3 candidate clusters are identified, wet-lab validation is required.

Protocol A: CRISPR-Cas9 Gene Knockout
This is the gold standard for proving causality.

Guide RNA Design: Design two sgRNAs targeting the ketosynthase (KS) domain of the

candidate NR-PKS.

Transformation:

Generate protoplasts of T. vermiculatus using Yatalase/Glucanex.

Transform with Cas9-RNP complex or a plasmid expressing Cas9 and sgRNA, along with

a repair template containing a selection marker (e.g., hph or pyrG).
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Metabolic Profiling:

Cultivate Wild Type (WT) and Mutant strains in PDB (Potato Dextrose Broth) for 7 days.

Extract with Ethyl Acetate (EtOAc).

Analyze via LC-MS/MS.

Success Criteria: Disappearance of the Vermixocin A peak (m/z ~372 [M+H]+) in the

mutant.

Protocol B: Heterologous Expression (If KO fails)
If the native host is recalcitrant to genetic manipulation, express the cluster in Aspergillus

nidulans.

Cloning: Use Yeast Recombination Cloning to capture the entire ~25kb cluster into a fungal

shuttle vector (e.g., pAMA-NotI).

Expression: Transform into A. nidulans A1145.

Verification: Detect Vermixocin A production in the heterologous host.

Biosynthetic Pathway Visualization
The following diagram illustrates the predicted biosynthetic pathway and the associated gene

functions derived from the cluster architecture.
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Caption: Predicted biosynthetic pathway linking genomic candidates to the chemical logic of

Vermixocin A formation.

Data Summary: Vermixocin A Properties
Property Detail Relevance to Identification

Chemical Name Penicillide / Vermixocin A

Search databases for

"Penicillide" if "Vermixocin"

yields no hits.

Formula C₂₁H₂₄O₆

Exact Mass: 372.1573 Da (Use

for LC-MS extraction ion

chromatograms).

Scaffold Dibenzo[c,f][1,5]dioxocin-5-one

Indicates dimerization event;

requires oxidative enzyme in

BGC.

Biosynthetic Class Polyketide (PKS)

Look for NR-PKS (Non-

Reducing) domains (SAT-KS-

AT-PT-ACP-TE).

Key Motif
1'-hydroxy-3'-methylbutyl side

chain

Suggests specific starter unit

incorporation or post-PKS

alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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